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Compound of Interest

Compound Name: Radium-228

Cat. No.: B1237267

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparison of the isotopic properties of
Radium-228 (28Ra) and Radium-226 (?2°Ra). It is designed to serve as a core reference for
researchers, scientists, and professionals in drug development who are interested in the
characteristics and applications of these radioisotopes. This document details their physical
and radioactive properties, decay characteristics, and the methodologies used for their
determination. Furthermore, it explores the relevance of radium isotopes in therapeutic
applications, particularly in the context of targeted alpha therapy.

Core Isotopic Properties: A Comparative Analysis

Radium-228 and Radium-226 are naturally occurring radioactive isotopes of the element
radium (atomic number 88).[1][2] They are both found in the environment, originating from the
decay of primordial heavy elements.[1] Radium-226 is a member of the uranium-238 decay
series, while Radium-228 is a product of the thorium-232 decay series.[1] Their distinct nuclear
properties, summarized in the table below, govern their behavior and potential applications.
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Property Radium-228 (?2Ra) Radium-226 (??°Ra)

Half-Life 5.75 years|[3] 1600 years[4]

Decay Mode Beta (™) emission[3] Alpha (o) emission[4]

Atomic Mass 228.0310687 u[3] 226.0254082 u[4]

Parent Isotope Thorium-232 (232Th)[3] Thorium.-230 (%Th) (in the U-
238 chain)[5]

Immediate Decay Product Actinium-228 (228Ac)[1] Radon-222 (222Rn)[6]

Beta Decay Energy (Q) 45.9 keV[7] Not Applicable

Alpha Decay Energy (Q) Not Applicable 4.871 MeV|6]

Specific Activity ~275 Cilg[1] ~0.988 Ci/g[1]

186.2 keV (from 22°Ra), 242.0
911.2 keV (from 228Ac), 238.6

Major Gamma Emissions (from keV, 295.2 keV, 351.9 keV
] keV (from 212Pb), 583.2 keV
decay chain) (from 214pPb), 609.3 keV (from

from 208T]|
(from =T 214Bi)[8][9]

Decay Chains and Associated Emissions

The radioactive decay of Radium-228 and Radium-226 initiates a cascade of subsequent
decays, known as a decay chain, that continues until a stable isotope is formed. These chains
involve the emission of alpha particles, beta particles, and gamma rays.

Radium-228 Decay Chain

Radium-228 decays via beta emission to Actinium-228, which is also a beta emitter. The decay
chain continues through several short-lived alpha and beta emitters, ultimately terminating at
the stable isotope Lead-208.

228Ra B (575y) 228A¢ B (615h) 228Th a(191y) 224Ra a(3.63d) 220Rn a(5565) 216P0 a(0.1455)
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Decay chain of Radium-228.

Radium-226 Decay Chain

Radium-226 undergoes alpha decay to the noble gas Radon-222. This decay chain also
proceeds through a series of alpha and beta decays, ultimately ending with the stable isotope
Lead-206.[6]

a(1600y) a(382d) 218P0 0 (3.10 min) B (26.8 min) 214Bi B~ (19.9 min) 0 (164.3 yis) B (223y) B (5.01d) 210P0 a(138.4d) @
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Decay chain of Radium-226.

Experimental Protocols for Determination and
Measurement

The accurate quantification of Radium-228 and Radium-226 is crucial for various applications,
from environmental monitoring to clinical research. Several analytical techniques are employed

for this purpose.[10]

Gamma Spectrometry

Gamma spectrometry is a non-destructive technique used to identify and quantify gamma-
emitting radionuclides.[10]

o Methodology: A sample is placed in a detector, typically a high-purity germanium (HPGe)
detector, which measures the energy of the gamma rays emitted during radioactive decay.
Each gamma-emitting isotope has a characteristic gamma-ray energy spectrum, allowing for
its identification and quantification. For Radium-226, the gamma ray at 186.2 keV is often
used, though interference from Uranium-235 at 185.7 keV can be a challenge.[11] For
Radium-228, its decay products, such as Actinium-228 (with a prominent gamma peak at
911.2 keV), are often measured to determine the parent's activity.[8][9]

o Sample Preparation: Samples may require pre-concentration to achieve the desired
detection limits. This can involve evaporation for liquid samples or ashing for solid samples.
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Alpha Spectrometry

Alpha spectrometry provides high-resolution energy measurements of alpha particles, enabling
the identification of specific alpha-emitting isotopes.[12]

o Methodology: This technique typically involves a silicon detector in a vacuum chamber to
minimize energy loss of the alpha particles before detection. The energy of the detected
alpha particles is characteristic of the decaying nuclide. Radium-226 can be directly
measured by its alpha emission at approximately 4.78 MeV.[13]

o Sample Preparation: Sample preparation is critical and often involves chemical separation
and purification of radium, followed by electrodeposition or micro-precipitation onto a
counting disc to create a thin, uniform source.[11][14]

Liquid Scintillation Counting (LSC)

LSC is a versatile technique for counting both alpha and beta emitters.[15]

» Methodology: The sample is mixed with a liquid scintillation cocktail. The radiation emitted by
the sample interacts with the scintillator, producing photons of light that are detected by
photomultiplier tubes.[15] Modern LSC systems can discriminate between alpha and beta
particles based on pulse shape analysis.

o Sample Preparation: For aqueous samples, radium is often co-precipitated with barium
sulfate, which is then dissolved in a complexing agent like EDTA and mixed with the
scintillation cocktail.[16]

Mass Spectrometry

Mass spectrometry techniques, such as Thermal lonization Mass Spectrometry (TIMS) and
Inductively Coupled Plasma Mass Spectrometry (ICP-MS), measure the mass-to-charge ratio
of ions to determine isotopic abundances with high precision.[17][18]

o Methodology: These methods can directly measure the number of atoms of each radium
isotope in a sample.[17] This offers advantages in terms of precision and sample size
compared to radiometric methods.[18]
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o Sample Preparation: Extensive chemical purification is required to separate radium from
interfering elements before analysis.[18]
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General experimental workflow for radium isotope analysis.

Applications in Research and Drug Development

While Radium-226 has historical significance in brachytherapy, its long half-life and gaseous
decay product (Radon-222) have led to its replacement by other radionuclides.[19] In modern
therapeutic research, shorter-lived alpha-emitting radium isotopes, particularly Radium-223 and
Radium-224, are of greater interest for targeted alpha therapy (TAT).[20][21]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://pubs.acs.org/doi/pdf/10.1021/ac00009a015
https://www.benchchem.com/product/b1237267?utm_src=pdf-body-img
https://oncologymedicalphysics.com/radium-226/
https://www.mdpi.com/1422-0067/25/1/664
https://pubmed.ncbi.nlm.nih.gov/38203834/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Targeted Alpha Therapy (TAT) with Radium Isotopes

The therapeutic principle of TAT with radium isotopes lies in the cytotoxic effects of alpha
particles.[22] Alpha particles have a high linear energy transfer (LET) and a short path length (a
few cell diameters), which allows for the delivery of a highly localized and potent radiation dose
to cancer cells while minimizing damage to surrounding healthy tissue.[23]

Radium, as an alkaline earth metal, is a calcium mimetic and is naturally taken up by bone
tissue, particularly in areas of high bone turnover, such as bone metastases.[22] This inherent
bone-seeking property makes radium isotopes attractive for treating cancers that have spread
to the bone, such as metastatic castration-resistant prostate cancer (NCRPC).[24][25]

Radium-223 dichloride (Xofigo®) is the first and only FDA-approved TAT agent and has
demonstrated a survival benefit in patients with mCRPC with bone metastases.[23][26] The
mechanism of action involves the incorporation of Radium-223 into the bone matrix
surrounding metastatic lesions, where the emitted alpha particles induce double-strand DNA
breaks in nearby tumor cells, leading to their death.[25]

While Radium-228 is a beta emitter and not an alpha emitter itself, its decay chain includes
alpha-emitting daughters. However, its longer half-life and the initial beta decay make it less
ideal for TAT compared to isotopes like Radium-223 and Radium-224.

Recent research has focused on expanding the application of radium isotopes beyond bone-
targeting by encapsulating them in nanopatrticles that can be functionalized with targeting
moieties to direct them to other types of tumors.[21][27]
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Mechanism of action of radium isotopes in targeted alpha therapy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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